Cas no 1337692-68-8 (5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE)

• Product Name: 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• CAS No: 1337692-68-8
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 5581626
• PubChem ID: 123528252
• Update Time: 2023-08-10

5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-(trifluoromethyl)-
• XUESMNDRBJCKCK-UHFFFAOYSA-N
• 5-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
• 1337692-68-8
• 5-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• Inchi： 1S/C11H12F3N/c12-11(13,14)9-5-1-4-8-7(9)3-2-6-10(8)15/h1,4-5,10H,2-3,6,15H2
• InChI Key： XUESMNDRBJCKCK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1CCCC2N)(F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 231.6±40.0 °C(Predicted)
• pka: 9.06±0.20(Predicted)